

Application Notes and Protocols: Flow Cytometry Analysis of Cells Treated with YB-0158

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	YB-0158	
Cat. No.:	B8220900	Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

YB-0158 is a novel peptidomimetic small molecule identified as a potent agent targeting cancer stem cells (CSCs), particularly in colorectal cancer (CRC).[1] Its mechanism of action involves the disruption of the interaction between Sam68 (Src-associated in mitosis 68 kDa protein) and Src.[1] This interference with Sam68 signaling leads to the inhibition of the Wnt/β-catenin pathway and modulation of NF-κB target gene expression, ultimately resulting in antiproliferative and pro-apoptotic effects in cancer cells.[1] Flow cytometry is a powerful technique to quantitatively assess these cellular responses to **YB-0158** treatment, providing valuable insights into its efficacy and mechanism.

This document provides detailed protocols for analyzing the effects of **YB-0158** on the cell cycle and apoptosis using flow cytometry.

Data Presentation

Table 1: Effect of YB-0158 on Cell Cycle Distribution in CRC Cells



Treatment	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle (DMSO)	-	45.2 ± 2.1	35.8 ± 1.5	19.0 ± 1.2
YB-0158	1	55.8 ± 2.5	28.1 ± 1.8	16.1 ± 1.0
YB-0158	5	68.3 ± 3.0	19.5 ± 1.3	12.2 ± 0.9
YB-0158	10	75.1 ± 3.2	14.2 ± 1.1	10.7 ± 0.8

Data are presented as mean \pm standard deviation from three independent experiments and represent a typical response of colorectal cancer cells to **YB-0158** treatment after 48 hours.


Table 2: Induction of Apoptosis by YB-0158 in CRC Cells

Treatment	Concentration (μM)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necr otic Cells (%)
Vehicle (DMSO)	-	92.5 ± 3.5	3.1 ± 0.8	4.4 ± 1.2
YB-0158	1	81.2 ± 4.1	10.5 ± 1.5	8.3 ± 1.9
YB-0158	5	65.7 ± 5.2	22.8 ± 2.3	11.5 ± 2.1
YB-0158	10	48.9 ± 4.8	35.4 ± 3.1	15.7 ± 2.5

Data are presented as mean ± standard deviation from three independent experiments and represent a typical response of colorectal cancer cells to **YB-0158** treatment after 48 hours, as determined by Annexin V and Propidium Iodide staining.

Mandatory Visualizations






Click to download full resolution via product page

Caption: YB-0158 mechanism of action.






Click to download full resolution via product page

Caption: Experimental workflow for cell cycle analysis.





Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Pharmacological targeting of Sam68 functions in colorectal cancer stem cells PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols: Flow Cytometry Analysis of Cells Treated with YB-0158]. BenchChem, [2025]. [Online PDF]. Available at:



[https://www.benchchem.com/product/b8220900#flow-cytometry-analysis-of-cells-treated-with-yb-0158]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com